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Compound of Interest

Compound Name: CAY10404

Cat. No.: B1668644 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: CAY10404 is a potent and selective inhibitor of the cyclooxygenase-2 (COX-2)

enzyme. In cellular and in vivo models, it is utilized to investigate the role of COX-2-derived

prostaglandins in various biological processes, particularly in inflammation and immunology.

These application notes provide detailed protocols for the use of CAY10404 in cell culture, with

a focus on its effects on T helper cell differentiation.

Mechanism of Action
CAY10404 selectively blocks the enzymatic activity of COX-2, an inducible enzyme responsible

for the conversion of arachidonic acid into prostaglandins (PGs) such as PGD2 and PGE2,

especially during inflammation.[1] COX-1, which is constitutively expressed in most tissues, is

largely unaffected by CAY10404 at concentrations that inhibit COX-2.[1] The inhibition of COX-

2 by CAY10404 leads to a reduction in the production of these pro-inflammatory

prostaglandins, thereby modulating downstream signaling pathways.

Signaling Pathway of COX-2 in T Helper Cell
Differentiation
The differentiation of naive CD4+ T cells into specific helper subsets, such as Th9 and Th17

cells, is regulated by a complex network of cytokines and signaling molecules. COX-2-derived

prostaglandins, specifically PGD2 and PGE2, have been identified as key negative regulators

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1668644?utm_src=pdf-interest
https://www.benchchem.com/product/b1668644?utm_src=pdf-body
https://www.benchchem.com/product/b1668644?utm_src=pdf-body
https://www.benchchem.com/product/b1668644?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3707371/
https://www.benchchem.com/product/b1668644?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3707371/
https://www.benchchem.com/product/b1668644?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


of Th9 cell differentiation.[1][2] This regulation occurs through an autocrine loop involving the

suppression of the IL-17RB receptor via a protein kinase A (PKA)-dependent mechanism.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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